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CAS No.: 3349-36-8

Cat. No.: B1591399

Get Quote

Poly(vinyl chloride) (PVC) is a remarkably versatile and widely used thermoplastic, valued for

its durability, chemical resistance, and cost-effectiveness. However, its widespread application

is fundamentally limited by its inherent thermal instability.[1] When subjected to the elevated

temperatures required for processing (typically >170°C), PVC undergoes a rapid degradation

process.[2]

This degradation is primarily a dehydrochlorination reaction, where hydrogen chloride (HCl) is

eliminated from the polymer backbone.[3] This process initiates at thermally labile structural

defects in the PVC chain, such as allylic or tertiary chlorine atoms.[4] The loss of HCl creates

conjugated double bonds (polyenes). As the length of these conjugated systems increases,

they absorb visible light, leading to undesirable color changes, progressing from yellow to

brown and eventually black.[5][6]

Crucially, the liberated HCl acts as a catalyst, further accelerating the degradation in an

autocatalytic "zipper" reaction.[5][7] This rapid, uncontrolled degradation not only compromises

the aesthetic qualities of the final product but also severely deteriorates its mechanical

properties, leading to brittleness and failure.[4] Therefore, the use of thermal stabilizers is

essential to protect PVC during processing and to ensure the longevity of the end product.[2][3]
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The Role of Organotin Stabilizers: An Overview
A variety of heat stabilizers are used for PVC, including lead salts, mixed metal soaps (e.g.,

Calcium-Zinc), and organic-based systems.[8][9] Among the most efficient and versatile are the

organotin compounds.[8][10] Organotin stabilizers are characterized by a central tin atom

covalently bonded to one or more alkyl groups (e.g., methyl, butyl, octyl) and acidic groups

(e.g., carboxylates, mercaptides).[10][11]

Dibutoxydibutylstannane belongs to the dialkyltin class, which is highly effective in providing

thermal stability. These compounds function through a multi-pronged mechanism to counteract

PVC degradation.

Dibutoxydibutylstannane: Properties and
Stabilization Mechanism
Dibutoxydibutylstannane is an organotin compound recognized for its efficacy as a PVC heat

stabilizer.

Property Value Reference

CAS Number 3349-36-8 [12][13]

Molecular Formula C₁₆H₃₆O₂Sn [14]

Molecular Weight 379.17 g/mol [13]

Appearance Typically a liquid [15]

Mechanism of Action
The primary role of Dibutoxydibutylstannane is to interrupt the dehydrochlorination cascade.

It achieves this through two key functions:

Substitution of Labile Chlorine Atoms: The stabilizer selectively reacts with the unstable

allylic chlorine atoms present in the PVC chain. The butoxy group from the stabilizer replaces

the labile chlorine, forming a more stable ether linkage that is resistant to thermal elimination.

This preemptive action effectively neutralizes the primary initiation sites for degradation.[7]

[11][15]
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Scavenging of Hydrogen Chloride (HCl): Any HCl that is formed during processing is

immediately neutralized by the stabilizer. The tin compound reacts with HCl to form organotin

chlorides, which are stable and do not catalyze further degradation.[7][15][16] This rapid

scavenging prevents the autocatalytic "unzipping" of the polymer chain.[9]

By performing these dual roles, Dibutoxydibutylstannane preserves the original color of the

PVC and protects its mechanical integrity during high-temperature processing.
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Figure 1: Mechanism of PVC degradation and stabilization by Dibutoxydibutylstannane
(DBDS).
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The performance of Dibutoxydibutylstannane is highly dependent on the overall PVC

formulation. A typical rigid PVC formulation includes the resin, stabilizer, lubricants, processing

aids, and potentially impact modifiers and fillers.[17][18]

Dosage: The optimal concentration, or parts per hundred resin (phr), of

Dibutoxydibutylstannane typically ranges from 0.5 to 2.5 phr. The exact amount depends

on the processing conditions (temperature, shear), the type of PVC resin, and the long-term

stability requirements of the final product.

Synergy with Co-stabilizers: While effective on its own, Dibutoxydibutylstannane can

exhibit synergistic effects when used with co-stabilizers such as phosphites or epoxidized

soybean oil (ESBO).[2] These co-stabilizers can enhance long-term heat stability and

improve color retention. The complex interaction between additives is a critical aspect of

PVC formulation.[19]

Compatibility: As a liquid stabilizer, Dibutoxydibutylstannane offers excellent compatibility

and distribution within the PVC matrix, which is crucial for achieving uniform stabilization and

high clarity in transparent applications.[15]

Protocols for Performance Evaluation
To assess the efficacy of Dibutoxydibutylstannane, a series of standardized tests should be

performed. The following protocols provide a framework for preparing and testing stabilized

PVC compounds.

Protocol 1: PVC Compound Preparation
This workflow outlines the standard procedure for creating a stabilized PVC dry blend, which is

the precursor to melt processing.
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Figure 2: Standard workflow for preparing a PVC dry blend for thermal stability testing.
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Methodology:

Weighing: Accurately weigh all formulation components (PVC resin, stabilizer, lubricants,

etc.) based on their phr values.

Charging: Add the PVC resin to a high-speed laboratory mixer.

Initial Heating: Start the mixer and allow the frictional heat to raise the temperature of the

resin to approximately 60-70°C.

Liquid Addition: While mixing, add the Dibutoxydibutylstannane and any other liquid

components. The porous PVC grains will begin to absorb the liquids.

Solid Addition: Add the solid components (e.g., lubricants, processing aids).

Final Mixing: Continue mixing at high speed. The temperature will rise to 110-120°C,

ensuring complete absorption of all additives and creating a free-flowing powder.

Cooling: Discharge the hot mixture into a cooling mixer and mix at a low speed until the

temperature drops below 45°C to prevent agglomeration.

Storage: Store the resulting dry blend in a sealed, moisture-proof container.

Protocol 2: Static Thermal Stability (Oven Aging)
This test evaluates the resistance of the PVC compound to discoloration when exposed to high

temperatures in a static environment, simulating long-term heat exposure. This method is

based on the principles of ASTM D2115.[20]

Apparatus:

Forced-air circulating oven with precise temperature control (±1°C).

Two-roll mill or laboratory press for sample sheet preparation.

Colorimeter or Spectrophotometer (optional, for quantitative analysis).

Glass plates or aluminum foil.
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Methodology:

Sample Preparation: Using the dry blend from Protocol 1, prepare thin sheets (e.g., 1 mm

thickness) by processing on a two-roll mill or by compression molding. Cut uniform small

samples (e.g., 2 cm x 2 cm) from the sheet.

Oven Setup: Preheat the oven to the desired test temperature (e.g., 180°C, 190°C, or

200°C).

Exposure: Place the prepared PVC samples on a glass plate or aluminum foil inside the

oven.

Time Intervals: Remove one sample from the oven at regular time intervals (e.g., every 10 or

15 minutes). Place the removed samples in chronological order on a white background for

visual comparison.

Evaluation: The "stability time" is the time at which a distinct color change (e.g., strong

yellowing or browning) is observed compared to the initial sample. For more objective

results, measure the color change (e.g., Yellowness Index) using a colorimeter.

Comparison: Run a control sample (without stabilizer or with a benchmark stabilizer) under

the same conditions for a comparative assessment.

Protocol 3: Quantitative HCl Evolution (Congo Red Test)
This method provides a quantitative measure of thermal stability by determining the time

required for the onset of HCl evolution at a specific temperature. This protocol is adapted from

ASTM D4202.[21]

Apparatus:

Heating block or oil bath with precise temperature control (±1°C).

Glass test tubes.

Congo Red indicator paper strips.

Timer.
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Methodology:

Sample Preparation: Place a precise amount (e.g., 2.0 g) of the PVC dry blend from Protocol

1 into a clean, dry test tube.

Apparatus Assembly: Place the test tube into the preheated heating block or oil bath set to

the test temperature (e.g., 200°C).

Indicator Placement: Moisten a strip of Congo Red paper with glycerol and place it across

the top of the test tube, ensuring it does not touch the sample. The paper will turn from red to

blue in the presence of acidic gas (HCl).

Timing: Start the timer as soon as the test tube is placed in the heating block.

Endpoint Determination: Observe the Congo Red paper continuously. Stop the timer at the

very first sign of a color change to blue.

Data Recording: The elapsed time is the "thermal stability time." A longer time indicates

better performance of the stabilizer.

Replication: Perform the test in triplicate for each formulation to ensure reproducibility.

Data Interpretation and Expected Results
The performance of Dibutoxydibutylstannane can be quantified and compared against other

stabilizers or different concentrations.
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Stabilizer Formulation
(phr)

Congo Red Stability Time
@ 200°C (minutes)

Oven Aging @ 190°C (Time
to severe discoloration,
minutes)

Control (Unstabilized) < 5 < 10

Dibutoxydibutylstannane (1.0

phr)
35 - 45 40 - 50

Dibutoxydibutylstannane (1.5

phr)
55 - 70 60 - 75

Benchmark Stabilizer X (1.5

phr)
(Comparative Data) (Comparative Data)

Table 1: Example of expected performance data for PVC stabilized with

Dibutoxydibutylstannane. Actual values will vary based on the full formulation and processing

conditions.

Safety and Handling
Organotin compounds, including Dibutoxydibutylstannane, are classified as toxic.[10] Users

must adhere to strict safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area or under a fume hood to avoid

inhalation of vapors.

Regulatory Compliance: Be aware of regional regulations, such as REACH in Europe, which

may have restrictions or specific handling requirements for organotin compounds.[10][22]

Consult the Safety Data Sheet (SDS) for detailed handling, storage, and disposal

information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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